Cas no 734-41-8 (Benzo[c]phenanthrene-5,6-dione)

Benzo[c]phenanthrene-5,6-dione structure
734-41-8 structure
Product Name:Benzo[c]phenanthrene-5,6-dione
CAS No:734-41-8
MF:C18H10O2
MW:258.27080488205
CID:562567
PubChem ID:15558055
Update Time:2025-04-19

Benzo[c]phenanthrene-5,6-dione Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]phenanthrene-5,6-dione
    • Benzo[c]phenanthrene[5,6]quinone
    • Benzo[c]phenanthrene[5,6]quinoneneat
    • 1,2-benzo-phenanthrenequinone
    • benzo<c>phenanthrene 5,6-dione
    • benzo<c>phenanthrene-5,6-quinone
    • 2-([2-[(4-CHLOROPHENYL)SULFONYL]ETHYL]THIO)ACETICACID
    • DTXSID00574130
    • FT-0749364
    • SCHEMBL19230424
    • benzo[c]phenanthrene-5,6-quinone
    • 734-41-8
    • Benzo[C]phenanthren[5,6]quinone
    • Inchi: 1S/C18H10O2/c19-17-14-8-4-3-7-13(14)16-12-6-2-1-5-11(12)9-10-15(16)18(17)20/h1-10H
    • InChI Key: SDWJHGCUGWNTLP-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2C2C1=CC=C1C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 258.06800
  • Monoisotopic Mass: 258.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 3.88580

Benzo[c]phenanthrene-5,6-dione Related Literature

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